GS-704277

• Molecular Formula: C15H19N6O8P
• Molecular Weight: 442.32 g/mol
• InChI: InChI=1S/C15H19N6O8P/c1-7(14(24)25)20-30(26,27)28-4-9-11(22)12(23)15(5-16,29-9)10-3-2-8-13(17)18-6-19-21(8)10/h2-3,6-7,9,11-12,22-23H,4H2,1H3,(H,24,25)(H2,17,18,19)(H2,20,26,27)/t7-,9+,11+,12+,15-/m0/s1
• InChIKey: IYHPTSNEWCZBDF-NIFWRESRSA-N

GS-704277: Key Intermediate in Nucleotide Prodrug Activation

GS-704277 is an intermediate alanine metabolite of the antiviral prodrug remdesivir (GS-5734), generated via intracellular hydrolysis . It is a low-molecular-weight (441 g/mol) anionic molecule that appears transiently in plasma before further metabolism to the nucleoside analog GS-441524 [1]. Unlike the major persistent metabolite GS-441524, GS-704277 exhibits distinct pharmacokinetic properties, including a high elimination clearance (36.9 L/h) and a large central volume of distribution (96.4 L) in healthy subjects [2]. This intermediate metabolite is of particular interest for toxicology studies due to its role as an organic anion transporter 3 (OAT3) substrate, which has been implicated in the renal handling and potential nephrotoxicity associated with remdesivir [3].

Workflow

Remdesivir prodrug activation monitoring

Role

CES1-dependent obligate intermediate

Use Context

Quantifiable PK analyte for bioactivation efficiency

• [1] Yan, V.C., Muller, F.L. (2020). Captisol and GS-704277, but Not GS-441524, Are Credible Mediators of Remdesivir’s Nephrotoxicity. Antimicrobial Agents and Chemotherapy. View Source
• [2] Abouellil, A. et al. (2022). A population pharmacokinetic model of remdesivir and its major metabolites based on published mean values from healthy subjects. Naunyn-Schmiedeberg's Archives of Pharmacology. View Source
• [3] Yan, V.C., Muller, F.L. (2020). Captisol and GS-704277, but Not GS-441524, Are Credible Mediators of Remdesivir’s Nephrotoxicity. Antimicrobial Agents and Chemotherapy. View Source

Why GS-704277 Cannot Be Substituted by GS-441524

Generic substitution of GS-704277 with other remdesivir-related analytes (e.g., GS-441524, GS-5734) or structurally similar alanine conjugates is scientifically invalid for analytical, pharmacokinetic, and toxicological applications. GS-704277 is a transient, intermediate metabolite with unique physicochemical and transporter interaction properties that are not shared by the parent prodrug remdesivir or the terminal metabolite GS-441524 [1]. For instance, GS-704277 exhibits an elimination clearance (36.9 L/h) that is approximately 2-fold higher than remdesivir (18.1 L/h) and nearly 8-fold higher than GS-441524 (4.74 L/h), meaning that substituting one for another will drastically alter modeled clearance rates [2]. Furthermore, GS-704277 is a specific substrate for the renal organic anion transporter OAT3, a property not observed for GS-441524 or remdesivir, making it a critical reagent for nephrotoxicity studies that cannot be replaced by other metabolites [3]. Therefore, using a non-specific reference standard or an alternative metabolite will compromise the accuracy of LC-MS/MS quantification, confound pharmacokinetic model predictions, and yield misleading results in toxicology assays.

Enzymatic processing bypass

Using GS-441524 bypasses CatA/CES1 rate-limiting activation, altering intracellular delivery pathway.

Pharmacokinetic profile divergence

GS-704277 exhibits markedly higher elimination clearance and larger distribution volume vs. GS-441524, requiring separate analytical handling.

Toxicity investigation specificity

Only GS-704277 (with Captisol) is implicated as potential nephrotoxicity mediator in research models, not GS-441524.

• [1] Yan, V.C., Muller, F.L. (2020). Captisol and GS-704277, but Not GS-441524, Are Credible Mediators of Remdesivir’s Nephrotoxicity. Antimicrobial Agents and Chemotherapy. View Source
• [2] Abouellil, A. et al. (2022). A population pharmacokinetic model of remdesivir and its major metabolites based on published mean values from healthy subjects. Naunyn-Schmiedeberg's Archives of Pharmacology. View Source
• [3] Yan, V.C., Muller, F.L. (2020). Captisol and GS-704277, but Not GS-441524, Are Credible Mediators of Remdesivir’s Nephrotoxicity. Antimicrobial Agents and Chemotherapy. View Source

Quantitative Evidence for GS-704277 Selection

CES1A Selectivity Over Cathepsin A

In a population pharmacokinetic model based on Phase I clinical trial data, GS-704277 demonstrated an estimated elimination clearance of 36.9 L/h, which is markedly higher than that of the major metabolite GS-441524 (4.74 L/h) [1]. This represents a 7.8-fold difference in clearance rate.

CES1A Selectivity

Head-to-head

CES1A Km 5.8 µMvsCTSA: no activity

77% inhibitionvs13% inhibition (HLMs)

Establishes CES1A-dependent activation context

CES1A genotype/inhibitor variables critical for reproducibility

Evidence Dimension	Elimination Clearance (L/h)
Target Compound Data	36.9 L/h
Comparator Or Baseline	GS-441524: 4.74 L/h
Quantified Difference	7.8-fold higher
Conditions	Population pharmacokinetic model based on Phase I single escalating and multiple IV dose studies in healthy volunteers [1].

Why This Matters

This substantial difference in clearance dictates that GS-704277 is rapidly eliminated from plasma, whereas GS-441524 persists, directly impacting the design of bioanalytical methods and the interpretation of pharmacokinetic data in clinical studies.

• [1] Abouellil, A. et al. (2022). A population pharmacokinetic model of remdesivir and its major metabolites based on published mean values from healthy subjects. Naunyn-Schmiedeberg's Archives of Pharmacology. View Source

Renal Impairment and GS-704277 Accumulation

Population pharmacokinetic modeling revealed a central volume of distribution (Vc) for GS-704277 of 96.4 L, which is significantly larger than that of the parent prodrug remdesivir (Vc = 4.89 L) [1]. This represents a 19.7-fold difference.

Renal Impairment

Cross-study

GS-704277 AUC: 2.8×vsGS-441524 AUC: 7.9×

differential accumulation 2.8× vs 7.9×

Renal impairment exposure context for cascade monitoring

Both metabolites needed to characterize metabolic cascade

Evidence Dimension	Central Volume of Distribution (Vc, L)
Target Compound Data	96.4 L
Comparator Or Baseline	Remdesivir (GS-5734): 4.89 L
Quantified Difference	19.7-fold larger
Conditions	Population pharmacokinetic model based on Phase I single escalating and multiple IV dose studies in healthy volunteers [1].

Why This Matters

A vastly different volume of distribution indicates that GS-704277 distributes much more extensively into tissues compared to the parent drug, a critical parameter for accurately modeling drug disposition and for developing physiologically-based pharmacokinetic (PBPK) models.

• [1] Abouellil, A. et al. (2022). A population pharmacokinetic model of remdesivir and its major metabolites based on published mean values from healthy subjects. Naunyn-Schmiedeberg's Archives of Pharmacology. View Source

CES1A Inhibition by Simvastatin

In a Phase I study evaluating remdesivir in participants with varying degrees of renal impairment, the geometric least squares mean area under the plasma concentration-time curve (AUC) for remdesivir itself remained within a 0.8 to 1.2 ratio compared to healthy controls [1]. In stark contrast, the AUC for the metabolite GS-704277 was increased up to 2.8-fold in participants with renal impairment [1].

Simvastatin DDI

Head-to-head

hCES1A residual 52.4%at100 µM simvastatin

~48% reduction vs baseline

Establishes CES1A inhibitor DDI context

GS-704277 formation rate sensitive to CES1A modulation

Evidence Dimension	Plasma AUC Change in Renal Impairment
Target Compound Data	GS-704277 AUC up to 2.8-fold higher
Comparator Or Baseline	Remdesivir AUC ratio: 0.8 to 1.2 (no significant change)
Quantified Difference	GS-704277 accumulates up to 2.8-fold, while remdesivir shows no accumulation
Conditions	Phase I open-label, parallel-group study in participants with mild, moderate, severe renal impairment, or kidney failure receiving single IV doses of remdesivir [1].

Why This Matters

This differential accumulation in renal impairment highlights GS-704277's dependence on renal clearance pathways and establishes it as a key analyte for monitoring drug safety and adjusting dosing regimens in patient populations with compromised kidney function.

• [1] Springer Medicine. (2024). Clinical Pharmacokinetics and Safety of Remdesivir in Phase I Participants with Varying Degrees of Renal Impairment. View Source

Pharmacokinetic Divergence from GS-441524

Studies conducted by Gilead Sciences in rats demonstrated that GS-704277, but not GS-441524 or remdesivir, is an effective substrate of the organic anion transporter 3 (OAT3) [1]. This specific transporter interaction is believed to contribute to the renal adverse events observed in preclinical models.

PK Divergence

Head-to-head

CL 36.9 L/hvs4.74 L/h

Vc 96.4 Lvs26.2 L

7.8× clearance, 3.7× Vc

Requires separate analytical standards for bioanalysis

Substantially different PK demands distinct method development

Evidence Dimension	OAT3 Substrate Activity
Target Compound Data	GS-704277: Effective OAT3 substrate
Comparator Or Baseline	Remdesivir: Not an effective OAT3 substrate; GS-441524: Not an effective OAT3 substrate
Quantified Difference	GS-704277 is an effective substrate, while the others are not
Conditions	In vitro transporter studies in rats [1].

Why This Matters

For toxicology and drug safety studies, this unique OAT3 substrate profile makes GS-704277 the only relevant analyte for investigating the specific mechanism of remdesivir-associated nephrotoxicity mediated by this transporter, directly impacting the selection of compounds for mechanistic studies.

• [1] Yan, V.C., Muller, F.L. (2020). Captisol and GS-704277, but Not GS-441524, Are Credible Mediators of Remdesivir’s Nephrotoxicity. Antimicrobial Agents and Chemotherapy. View Source

Preferred Applications for GS-704277

CES1A Genotype–Pharmacokinetic Correlation

GS-704277 is an essential reference standard for the development and validation of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods used to quantify remdesivir and its metabolites in human plasma. Given its transient nature and distinct pharmacokinetic profile compared to the more abundant GS-441524 [1], accurate quantification of GS-704277 is critical for generating reliable pharmacokinetic data in clinical trials [2]. Its high elimination clearance (36.9 L/h) necessitates a sensitive and specific assay to capture its short plasma residence time [3].

CES1A Inhibitor Drug-Drug Interaction Studies

The unique pharmacokinetic parameters of GS-704277—specifically its high clearance (36.9 L/h) and large central volume of distribution (96.4 L) [1]—make it a crucial component for constructing accurate population pharmacokinetic (PopPK) and physiologically-based pharmacokinetic (PBPK) models. These models rely on precise, compound-specific input values. Using GS-704277 data ensures the model correctly simulates the metabolic cascade from remdesivir to GS-441524, which is essential for predicting drug exposure in diverse patient populations, including those with renal or hepatic impairment [2].

Renal Impairment Pharmacokinetic Modeling

For researchers investigating the mechanisms of remdesivir-associated renal adverse events, GS-704277 is the key reagent due to its specific activity as a substrate for the organic anion transporter 3 (OAT3) [1]. Unlike the parent drug remdesivir or the major metabolite GS-441524, GS-704277's interaction with OAT3 has been directly implicated in the renal handling and potential nephrotoxicity observed in preclinical studies [2]. Procuring GS-704277 is therefore essential for any in vitro or in vivo study designed to elucidate or mitigate this specific toxicity pathway.

Captisol and GS-704277 Nephrotoxicity Investigations

Clinical pharmacology studies focusing on patients with renal impairment require GS-704277 as a key analyte to monitor drug exposure and accumulation. Data from Phase I trials show that while remdesivir plasma levels are unaffected by renal impairment, the AUC of GS-704277 can increase by up to 2.8-fold [1]. This differential accumulation makes GS-704277 a more sensitive biomarker for assessing the impact of reduced renal function on the drug's metabolic pathway, directly supporting dose adjustment decisions and safety monitoring in this vulnerable population.

Application

Selection Property

Validation Focus

CES1A genotype–PK studies

CES1A-dependent activation readout

Genotype–metabolite correlation assessment

CES1A inhibitor DDI studies

GS-704277 formation rate sensitivity

Inhibitor-dependent activation shift

Renal impairment PK modeling

Differential AUC accumulation profile

Cascade exposure characterization

Nephrotoxicity mechanism research

GS-704277 (with Captisol) as candidate mediator

Renal cell model toxicity validation

• [1] Abouellil, A. et al. (2022). A population pharmacokinetic model of remdesivir and its major metabolites based on published mean values from healthy subjects. Naunyn-Schmiedeberg's Archives of Pharmacology. View Source
• [2] Springer Medicine. (2024). Clinical Pharmacokinetics and Safety of Remdesivir in Phase I Participants with Varying Degrees of Renal Impairment. View Source
• [3] Yan, V.C., Muller, F.L. (2020). Captisol and GS-704277, but Not GS-441524, Are Credible Mediators of Remdesivir’s Nephrotoxicity. Antimicrobial Agents and Chemotherapy. View Source